5-methyl-4-[4-(5-methylpyrimidin-2-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine

Specification

• CAS No.: 2640952-64-1
• Molecular Formula: C15H20N6S
• Molecular Weight: 316.4 g/mol
• IUPAC Name: 5-methyl-4-[4-(5-methylpyrimidin-2-yl)piperazin-1-yl]-2-methylsulfanylpyrimidine
• Standard InChI: InChI=1S/C15H20N6S/c1-11-8-16-14(17-9-11)21-6-4-20(5-7-21)13-12(2)10-18-15(19-13)22-3/h8-10H,4-7H2,1-3H3
• Standard InChI Key: RNPTVNRWZOZVCT-UHFFFAOYSA-N
• SMILES: CC1=CN=C(N=C1)N2CCN(CC2)C3=NC(=NC=C3C)SC
• Canonical SMILES: CC1=CN=C(N=C1)N2CCN(CC2)C3=NC(=NC=C3C)SC

Introduction

5-Methyl-4-[4-(5-methylpyrimidin-2-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine is a complex organic compound featuring a pyrimidine core with a piperazine moiety linked to a 5-methylpyrimidine and a methylsulfanyl group. This compound is of interest in medicinal chemistry due to its potential biological activities and unique structural components.

Key Features:

• Molecular Formula: C15H20N6S

• Molecular Weight: Approximately 316.4 g/mol.

• Structure: Includes a pyrimidine ring, a piperazine ring, and a 5-methylpyrimidine substituent.

Chemical Reactions:

• Nucleophilic Substitution: Involves the replacement of a leaving group by a nucleophile.

• Coupling Reactions: Allow for the formation of new bonds between different molecular fragments.

Synthesis Methods

The synthesis of this compound typically involves multiple steps, including the formation of the pyrimidine core, the introduction of the piperazine moiety, and the incorporation of the methylsulfanyl group.

Synthesis Steps:

• Pyrimidine Core Formation: Involves the condensation of appropriate precursors to form the pyrimidine ring.

• Piperazine Moiety Introduction: Requires the reaction of the pyrimidine core with a piperazine derivative.

• Methylsulfanyl Group Incorporation: Typically achieved through a nucleophilic substitution reaction.

Biological Activities and Potential Applications

While specific biological activities of 5-methyl-4-[4-(5-methylpyrimidin-2-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine are not well-documented, compounds with similar structures often exhibit promising pharmacological properties. Further research is needed to elucidate its mechanisms of action and therapeutic potential.

Potential Applications:

• Medicinal Chemistry: Could be explored for various therapeutic uses due to its structural components.

• Biological Studies: Interaction studies with biological targets are crucial for understanding its biological mechanisms.

Comparison with Similar Compounds

Several compounds share structural similarities with 5-methyl-4-[4-(5-methylpyrimidin-2-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine, including those used in chemical synthesis or investigated for biological activities.

Similar Compounds:

Compound Name	Structure	Key Features
5-Methyl-2-(4-(methylsulfonyl)benzyl)phenyl)-pyrimidine	C17H22N6	GRP119 agonist for diabetes treatment
2-[4-(N-Boc)piperazin-1-yl]pyrimidine	C13H22N4O	Used in chemical synthesis
1-{4-[4-(4-Methyl-pyrimidin-2-yl)-piperazin-1-yl]}ethanol	C15H20N6O	Investigated for similar biological activities

Future Research Directions:

• Biological Activity Studies: Investigate interactions with biological targets to understand its mechanisms of action.

• Synthetic Derivatives: Explore the synthesis of derivatives with enhanced pharmacological profiles.